2-Isocyanobenzonitrile

• IUPAC Name: 2-isocyanobenzonitrile
• InChI: InChI=1S/C8H4N2/c1-10-8-5-3-2-4-7(8)6-9/h2-5H
• InChI Key: HTMWQSKIYNDFNU-UHFFFAOYSA-N
• Canonical SMILES: [C-]#[N+]C1=CC=CC=C1C#N
• Molecular Formula: C8H4N2
• DSSTOX Substance ID: DTXSID70397676
• Molecular Weight: 128.13 g/mol
• CAS No.: 90348-24-6

Description

2-Isocyanobenzonitrile is a chemical compound with the molecular formula C8H4N2O. It is a white to light yellow crystalline powder that is commonly used in scientific research for its unique properties. In

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Biologically Active Compounds: 2-Aminobenzonitrile, a derivative of 2-Isocyanobenzonitrile, is used as a starting material for synthesizing biologically active compounds. A study explored the synthesis of a binuclear bridged Cr(III) complex containing 2-aminobenzonitrile and evaluated its antimicrobial and antioxidant activities (Govindharaju et al., 2019).

Material Science and Chemistry

• Thermophysical Study: Research on nitrobenzonitriles, including isomers of this compound, involved a thermophysical study using differential scanning calorimetry to understand phase transitions and heat capacities (P. Jiménez et al., 2002).
• One-Pot Synthesis Applications: this compound derivatives have been used for one-pot synthesis of quinoline-2(1H)-thiones, demonstrating their utility in chemical synthesis (K. Kobayashi et al., 2009).

X-Ray Diffraction and Imaging

• X-Ray Diffraction in Gas-Phase Molecules: Studies using x-ray diffraction on molecules like 2,5-diiodobenzonitrile, related to this compound, offer insights into diffractive imaging of individual, isolated gas-phase molecules (J. Kupper et al., 2013).

Electronic and Structural Studies

• Energetic and Structural Study: Research on monofluorobenzonitriles, including 2-fluorobenzonitrile, provided insights into the structural and electronic properties of these compounds, which are closely related to this compound (M. Ribeiro da Silva et al., 2012).

Organic Synthesis

• Synthesis of 2-Aminobenzonitriles: 2-Aminobenzonitriles, derived from this compound, have been synthesized for use in the rapid creation of benzoxazinones, showcasing the versatility of these compounds in organic chemistry (Wei-Li Chen et al., 2018).

Palladium-Catalyzed Reactions

• Palladium-Catalyzed Annulation: Derivatives of 2-iodobenzonitrile, related to this compound, are utilized in palladium(0)-catalyzed annulation processes to create aromatic ketones, demonstrating their application in complex organic syntheses (Alexandre A. Pletnev et al., 2002).

Intramolecular Charge Transfer

• Charge Transfer Studies: Studies on aminobenzonitriles, including 4-aminobenzonitrile, related to this compound, have contributed to understanding intramolecular charge transfer and dual fluorescence, important for photophysical applications (K. Zachariasse et al., 2004).